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Compound of Interest

Compound Name: 6-O-Methyl-guanine

Cat. No.: B023567 Get Quote

Essential Safety and Handling Guide for 6-O-Methyl-
guanine
FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the handling and disposal of

6-O-Methyl-guanine (CAS No. 20535-83-5). Adherence to these procedures is essential to

ensure personnel safety and regulatory compliance in the laboratory environment.

Hazard Identification and Personal Protective Equipment
(PPE)
6-O-Methyl-guanine is a hazardous substance that requires careful handling to mitigate

exposure risks. It is classified as harmful if swallowed, in contact with skin, or inhaled, and can

cause serious skin and eye irritation or damage[1]. The required personal protective equipment

is mandatory for all personnel handling this compound.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b023567?utm_src=pdf-interest
https://www.benchchem.com/product/b023567?utm_src=pdf-body
https://www.benchchem.com/product/b023567?utm_src=pdf-body
https://www.benchchem.com/product/b023567?utm_src=pdf-body
https://www.benchchem.com/product/b023567?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/O-_6_-Methylguanine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b023567?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Classification GHS Pictogram Recommended PPE

Acute toxicity, oral (Warning)[1] GHS07

Gloves: Chemical-resistant

nitrile gloves are

recommended.[2][3]

Acute toxicity, dermal

(Warning)[1]
GHS07

Eye Protection: Safety glasses

with side shields or chemical

safety goggles. A face shield is

recommended if there is a

splash potential.[2][4]

Skin corrosion/irritation

(Warning)[1]
GHS07

Respiratory Protection: A

NIOSH-approved N95

respirator or higher is required

when handling the powder

form or when engineering

controls are insufficient.[2]

Serious eye damage/eye

irritation (Danger)[1]
GHS05

Lab Coat: A standard

laboratory coat should be worn

at all times.

Acute toxicity, inhalation

(Warning)[1]
GHS07

Specific target organ toxicity,

single exposure; Respiratory

tract irritation (Warning)[1]

GHS07

Physical and Chemical Properties

Property Value

Molecular Formula C₆H₇N₅O[2][5]

Molecular Weight 165.15 g/mol [2][5]

Melting Point >300 °C[2]

Appearance Solid
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Operational Plan: Step-by-Step Handling
Procedures
This protocol outlines the essential steps for the safe handling of 6-O-Methyl-guanine from

receipt to experimental use.

Preparation
Inspect Container: Upon receipt, visually inspect the container for any damage or leaks. If

compromised, do not open and follow your institution's hazardous material spill protocol.

Don PPE: Before handling, put on all required personal protective equipment as detailed in

the table above.

Prepare Workspace: All work with solid 6-O-Methyl-guanine should be conducted in a

certified chemical fume hood to minimize inhalation exposure. The work surface should be

covered with absorbent, disposable bench paper.

Handling
Weighing: Carefully weigh the required amount of 6-O-Methyl-guanine in the chemical fume

hood. Use a dedicated spatula and weighing paper. Avoid creating dust.

Dissolution: To dissolve, add the solvent to the weighed powder slowly to prevent splashing.

If necessary, cap the vial and vortex or sonicate until the solid is fully dissolved.

Experimental Use: Keep the container sealed when not in use. Avoid direct contact with the

skin and eyes. If there is a risk of splashing, a face shield should be worn in addition to

safety goggles.

Cleanup and Storage
Decontaminate: After handling, decontaminate all surfaces and equipment with an

appropriate solvent (e.g., 70% ethanol) and wipe down with a disposable towel.

Dispose of Waste: Dispose of all contaminated materials as outlined in the Disposal Plan

below.
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Doff PPE: Remove PPE in the correct order to avoid cross-contamination (gloves first, then

face shield or goggles, lab coat, and finally respirator if used). Wash hands thoroughly with

soap and water after removing PPE.

Storage: Store 6-O-Methyl-guanine in a tightly sealed container in a cool, dry, and well-

ventilated area away from incompatible materials.

Disposal Plan
Proper disposal of 6-O-Methyl-guanine and associated waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection
Contaminated Solids: This includes used gloves, disposable lab coats, bench paper, pipette

tips, and any other solid materials that have come into contact with 6-O-Methyl-guanine.

Place these items in a designated, labeled hazardous waste container. The container should

be a sealable plastic bag or a rigid container lined with a bag.

Liquid Waste: Collect all aqueous and solvent-based solutions containing 6-O-Methyl-
guanine in a dedicated, sealed, and clearly labeled hazardous liquid waste container.

Disposal Procedure
All waste must be disposed of in accordance with local, state, and federal regulations. Contact

your institution's Environmental Health and Safety (EHS) department for specific guidance on

hazardous waste disposal procedures. Do not dispose of 6-O-Methyl-guanine down the drain

or in the regular trash.

Emergency Procedures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Skin Contact: Remove contaminated clothing and rinse the affected area thoroughly with

soap and water. Seek medical attention if irritation persists.
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Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If

not breathing, give artificial respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.

Spill: Evacuate the immediate area. Wear appropriate PPE, including respiratory protection.

For small powder spills, gently cover with a damp paper towel to avoid generating dust and

then carefully wipe up. For liquid spills, absorb with an inert material (e.g., vermiculite, sand).

Place all cleanup materials in a sealed, labeled hazardous waste container. Decontaminate

the spill area.

Signaling Pathway of Unrepaired 6-O-Methyl-
guanine
Unrepaired 6-O-Methyl-guanine lesions in DNA can trigger a cellular response pathway that

may lead to cell cycle arrest or apoptosis.[6] The primary repair mechanism is through the

enzyme O-6-methylguanine-DNA methyltransferase (MGMT).[6]
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Caption: Unrepaired 6-O-Methyl-guanine signaling cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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